Cas no 326610-71-3 (3-Amino-N-(furan-2-ylmethyl)benzene-1-sulfonamide)

3-Amino-N-(furan-2-ylmethyl)benzene-1-sulfonamide is a sulfonamide derivative featuring both an amino group and a furan-methyl substituent. This compound is of interest in medicinal and synthetic chemistry due to its structural motifs, which are often associated with biological activity, particularly in antimicrobial and anti-inflammatory applications. The presence of the furan ring enhances its potential as a building block for heterocyclic synthesis, while the sulfonamide group offers versatility for further functionalization. Its well-defined molecular structure allows for precise modifications, making it valuable in drug discovery and material science research. The compound is typically characterized by NMR, HPLC, and mass spectrometry to ensure high purity and consistency.

3-Amino-N-(furan-2-ylmethyl)benzene-1-sulfonamide structure

326610-71-3 structure

Product Name:3-Amino-N-(furan-2-ylmethyl)benzene-1-sulfonamide

CAS No:326610-71-3

MF:C₁₁H₁₂N₂O₃S

MW:252.289581298828

MDL:MFCD02699973

CID:3084416

PubChem ID:2947746

Update Time:2025-05-28

3-Amino-N-(furan-2-ylmethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 3-Amino-N-furan-2-ylmethyl-benzenesulfonamide
- 326610-71-3
- 3-amino-N-(furan-2-ylmethyl)benzenesulfonamide
- 3-amino-N-[(furan-2-yl)methyl]benzene-1-sulfonamide
- MFCD02699973
- SR-01000269964-1
- G19519
- AKOS000115605
- CBKinase1_004562
- CBKinase1_016962
- 997-889-9
- EN300-02115
- CS-0218813
- Z56778089
- 3-amino-N-(furan-2-ylmethyl)benzene-1-sulfonamide
- SR-01000269964
- 3-amino-N-((furan-2-yl)methyl)benzene-1-sulfonamide
- BRD-K57067247-001-01-7
- 3-Amino-N-(furan-2-ylmethyl)benzene-1-sulfonamide
- MDL： MFCD02699973
- Inchi： 1S/C11H12N2O3S/c12-9-3-1-5-11(7-9)17(14,15)13-8-10-4-2-6-16-10/h1-7,13H,8,12H2
- InChI Key： HGEBFZLOXJIJHK-UHFFFAOYSA-N
- SMILES： S(C1C=CC=C(C=1)N)(NCC1=CC=CO1)(=O)=O

Computed Properties

Exact Mass: 252.05686342Da
Monoisotopic Mass: 252.05686342Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 339
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 93.7Å²

3-Amino-N-(furan-2-ylmethyl)benzene-1-sulfonamide Pricemore >>

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TRC	A640538-50mg	3-Amino-N-(furan-2-ylmethyl)benzene-1-sulfonamide	326610-71-3		50mg	$ 70.00	2022-06-07
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1289483-50mg	3-Amino-N-(furan-2-ylmethyl)benzene-1-sulfonamide	326610-71-3	95%	50mg	￥1382.00	2024-08-02
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1289483-1g	3-Amino-N-(furan-2-ylmethyl)benzene-1-sulfonamide	326610-71-3	95%	1g	￥8067.00	2024-08-02
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